Cas no 61336-49-0 (Sodium2-(5-sulfido-1H-tetrazol-1-yl)acetate)

• Product Name: Sodium2-(5-sulfido-1H-tetrazol-1-yl)acetate
• CAS No: 61336-49-0
• MF: C₃H₂N₄Na₂O₂S
• MW: 204.118119716644
• CID: 57675
• PubChem ID: 11970533
• Update Time: 2025-04-18

Sodium2-(5-sulfido-1H-tetrazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Sodium 2-(5-sulfido-1H-tetrazol-1-yl)acetate
• Disodium 5-sulfido-1H-tetrazole-1-acetate
• disodium,2-(5-sulfidotetrazol-1-yl)acetate
• Disodium 5-sulphido-1H-tetrazole-1-acetate
• SODIUM2-(5-SULFIDO-1H-TETRAZOL-1-YL)ACETATE
• CHEMBL67353
• EINECS 262-711-4
• SCHEMBL10828645
• 61336-49-0
• DTXSID80210246
• disodium;2-(5-sulfidotetrazol-1-yl)acetate
• Sodium2-(5-sulfido-1H-tetrazol-1-yl)acetate

• Inchi： 1S/C3H4N4O2S.2Na/c8-2(9)1-7-3(10)4-5-6-7;;/h1H2,(H,8,9)(H,4,6,10);;/q;2*+1/p-2
• InChI Key： VSGXNBCISIILEO-UHFFFAOYSA-L
• SMILES： [S-]C1=NN=NN1CC(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 203.96900
• Monoisotopic Mass: 203.969385
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.7

Experimental Properties

• Boiling Point: 425 °C at 760 mmHg
• Flash Point: 210.8 °C
• PSA: 83.73000
• LogP: -2.67120